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Compound of Interest

4-lodo-2-(2-
Compound Name:
methoxyethoxy)pyridine

Cat. No.: B15359339

Get Quote

\ J

CAS Registry Number: 1363437-63-1[1]

Executive Summary

4-iodo-2-(2-methoxyethoxy)pyridine is a bifunctionalized pyridine scaffold extensively utilized
in modern drug discovery.[1] It features two distinct chemical handles:[2]

o C4-lodine: A highly reactive electrophilic site primed for transition-metal-catalyzed cross-
coupling reactions (Suzuki, Sonogashira, Buchwald-Hartwig).[1]

e C2-Alkoxy Chain: A solubilizing ethylene glycol ether motif that modulates lipophilicity (LogP)
and metabolic stability, often serving as a "solubility anchor" in lead optimization.[1]

This guide details the synthesis, reactivity, and handling of this compound, providing
researchers with a robust roadmap for its integration into structure-activity relationship (SAR)
campaigns.[1]
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Chemical Identity & Physical Properties[1][3][4][5][6]
[z1[8]

Property Data
IUPAC Name 4-iodo-2-(2-methoxyethoxy)pyridine
CAS Number 1363437-63-1

Molecular Formula

Molecular Weight 279.08 g/mol

SMILES COCCOC1=NC=CC(l)=C1

Physical State Solid (typically off-white to pale yellow)
Solubility Soluble in DMSO, DCM, Methanol, THF
LogP (Predicted) ~2.3 (Moderate Lipophilicity)

Synthetic Methodology
The most reliable route to 4-iodo-2-(2-methoxyethoxy)pyridine utilizes a Nucleophilic

Aromatic Substitution (

) strategy.[1] This approach is preferred over direct iodination of the ether derivative due to the
superior regiocontrol offered by starting with a pre-halogenated pyridine core.

Reaction Pathway (Mechanism)

The synthesis exploits the high reactivity of the C2-position in pyridine rings towards
nucleophiles, particularly when activated by a leaving group like fluorine or chlorine.[1] The 2-
fluoro-4-iodopyridine substrate is ideal because the fluorine atom is a significantly better
leaving group for

than iodine, ensuring exclusive substitution at the C2 position while leaving the C4-iodine intact
for downstream chemistry.[1]

Experimental Protocol

Objective: Synthesis of 4-iodo-2-(2-methoxyethoxy)pyridine from 2-fluoro-4-iodopyridine.
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Reagents:

Substrate: 2-Fluoro-4-iodopyridine (1.0 equiv)
Nucleophile: 2-Methoxyethanol (1.2 equiv)[1]
Base: Sodium Hydride (NaH, 60% dispersion in oil) (1.5 equiv)[1]

Solvent: Anhydrous THF (Tetrahydrofuran)[1]

Step-by-Step Procedure:

Preparation of Alkoxide: To a flame-dried round-bottom flask under inert atmosphere (
or Ar), add NaH (1.5 equiv) suspended in anhydrous THF. Cool to 0°C.
Nucleophile Addition: Dropwise add 2-methoxyethanol (1.2 equiv). Evolution of

gas will be observed. Stir at 0°C for 30 minutes to ensure complete formation of the sodium
alkoxide.

Substrate Addition: Add a solution of 2-fluoro-4-iodopyridine (1.0 equiv) in THF dropwise to
the cold alkoxide solution.

Reaction: Allow the mixture to warm to room temperature (20-25°C). Monitor by TLC or LC-
MS. Conversion is typically complete within 2—4 hours.

o Note: If the reaction is sluggish, heat to 50°C.
Quench & Workup: Carefully quench with saturated aqueous

(exothermic). Extract the aqueous layer with Ethyl Acetate (
)[1]

Purification: Wash combined organics with brine, dry over

, and concentrate in vacuo. Purify the residue via silica gel flash chromatography (Gradient:
0-30% EtOAc in Hexanes).
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Synthesis Workflow Diagram
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Caption: Chemoselective synthesis via SnAr displacement of fluorine by 2-methoxyethoxide.

Reactivity Profile & Applications

The utility of 4-iodo-2-(2-methoxyethoxy)pyridine lies in its orthogonal reactivity.[1] The C4-
iodine bond is chemically distinct from the ether linkage, allowing for selective functionalization.

Chemoselective Cross-Coupling

The C4-position is electronically deficient, making the C-1 bond highly susceptible to oxidative
addition by Palladium(0) species.[1]

¢ Suzuki-Miyaura Coupling: Reacts with aryl/heteroaryl boronic acids to install biaryl systems.
e Sonogashira Coupling: Reacts with terminal alkynes to form C-C triple bonds.

e Buchwald-Hartwig Amination: Reacts with amines to form C-N bonds (useful for kinase hinge
binders).[1]

Structural Utility (SAR)

The 2-(2-methoxyethoxy) tail serves specific medicinal chemistry functions:

o Solubility: The ether oxygen atoms act as hydrogen bond acceptors, disrupting crystal lattice
energy and improving agueous solubility compared to a simple ethyl or methyl group.

o Metabolic Stability: The ethylene glycol motif is generally more resistant to oxidative
metabolism (CYP450) than long alkyl chains.[1]
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Divergent Synthesis Map

4-iodo-2-(2-methoxyethoxy)pyridine

Suzuki Coupling Sonogashira Coupling Buchwald-Hartwig
(R-B(OH)2, Pd cat.) (R-CCH, Cul, Pd cat.) (R-NH2, Pd cat., Base)

l \

4-Aryl-2-(2-methoxyethoxy)pyridine 4-Alkynyl-2-(2-methoxyethoxy)pyridine 4-Amino-2-(2-methoxyethoxy)pyridine
(Biaryl Scaffolds) (Rigid Linkers) (Kinase Inhibitors)
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Caption: Divergent functionalization of the C4-iodine handle using Pd-catalyzed cross-
couplings.[1]

Handling & Safety Protocols

While specific toxicological data for this exact CAS is limited, it should be handled with the
standard precautions reserved for halogenated pyridine derivatives.

» Hazard Classification: Irritant (Skin, Eye, Respiratory).[1]

o Storage: Keep in a tightly sealed container at 2-8°C (Refrigerate). Protect from light to
prevent iodine liberation/degradation.

o Personal Protective Equipment (PPE):
o Nitrile gloves (0.11 mm minimum thickness).[1]
o Chemical safety goggles.[3]

o Fume hood usage is mandatory to avoid inhalation of dust or vapors.
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e PubChem Compound Summary.4-iodo-2-(2-methoxyethoxy)pyridine (CAS 1363437-63-
1).[1] National Center for Biotechnology Information.[4][5] Available at: [Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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